Cas no 1228898-24-5 (3-Bromo-2-(trifluoromethyl)benzonitrile)

• Product Name: 3-Bromo-2-(trifluoromethyl)benzonitrile
• CAS No: 1228898-24-5
• MF: C₈H₃BrF₃N
• MW: 250.015331506729
• MDL: MFCD16606444
• CID: 4579342
• PubChem ID: 67289807
• Update Time: 2024-11-04

3-Bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)benzonitrile
• Benzonitrile,3-bromo-2-(trifluoromethyl)-
• PS-11478
• 1228898-24-5
• CS-0377856
• SCHEMBL2134651
• AKOS027440904
• G89355
• MFCD16606444

• MDL： MFCD16606444
• Inchi： 1S/C8H3BrF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
• InChI Key： WQERJEKPDHRROX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(Br)=C1C(F)(F)F

Computed Properties

• Exact Mass: 248.94010g/mol
• Monoisotopic Mass: 248.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds